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Compound of Interest

Compound Name:
5-(3-Bromophenyl)-1-methyl-1H-

pyrazol-4-amine

Cat. No.: B15257285

Get Quote

Introduction & Compound Significance
The target compound, 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine, represents a high-

value "bifunctional" intermediate.

The 4-Amine: Serves as a nucleophilic handle for amide coupling, reductive amination, or

urea formation (common in kinase inhibitor design).

The 3-Bromo: Provides an orthogonal electrophilic site for Suzuki-Miyaura or Buchwald-

Hartwig couplings, allowing late-stage diversification of the phenyl ring.

The 1,5-Regiochemistry: The placement of the phenyl ring at the 5-position (adjacent to the

N-methyl) creates a specific steric and electronic vector distinct from the more

thermodynamically stable 1,3-isomer. Verifying this regiochemistry is the primary analytical

challenge.
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Property Detail

IUPAC Name
5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-

amine

Molecular Formula C₁₀H₁₀BrN₃

Molecular Weight 252.11 g/mol

Monoisotopic Mass 251.0058 (⁷⁹Br) / 253.0038 (⁸¹Br)

Key Structural Features
Pyrazole core, N-methyl (pos 1), Free amine

(pos 4), 3-Bromophenyl (pos 5)

Analytical Strategy & Workflow
The characterization pipeline must move beyond simple purity checks to absolute structural

confirmation. The synthesis of N-methyl pyrazoles often yields a mixture of 1,3- and 1,5-

regioisomers. Standard 1D NMR is insufficient to distinguish these definitively without reference

standards.

Core Characterization Architecture[11]
HRMS: Confirm formula and bromine isotope pattern.

1D NMR (

H,

C): Assign functional groups and count protons.

2D NMR (NOESY/HMBC):CRITICAL STEP. Establish the N-Methyl to Phenyl spatial

relationship.

HPLC: Quantify purity and separate potential regioisomers.
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Figure 1: Analytical workflow emphasizing the necessity of 2D NMR for regioisomer

confirmation.

Structural Elucidation Protocols
A. Nuclear Magnetic Resonance (NMR)
Solvent: DMSO-d₆ is recommended over CDCl₃ to ensure solubility of the free amine and to

sharpen the exchangeable -NH₂ protons.

1. Proton NMR (

H) Expected Profile
3.60 - 3.75 ppm (3H, s): N-Methyl group. Note: In the 1,5-isomer, this signal is often slightly
shielded compared to the 1,3-isomer due to the ring current of the adjacent phenyl group.

4.00 - 5.50 ppm (2H, br s): -NH₂ amine protons. Broadness depends on water content and
concentration. D₂O shake will eliminate this signal.

7.30 - 7.70 ppm (4H, m): 3-Bromophenyl aromatic protons. Look for the characteristic pattern
of a meta-substituted ring (singlet-like H-2, two doublets, one triplet).

7.40 - 7.60 ppm (1H, s): Pyrazole H-3. This is the only proton on the heterocyclic ring.

2. Regiochemistry: The 1,3 vs. 1,5 Problem
This is the most critical quality attribute.
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Target (1,5-isomer): The N-Methyl group is spatially proximal to the phenyl ring ortho-

protons.

Impurity (1,3-isomer): The N-Methyl group is distant from the phenyl ring.

Protocol: 1D NOESY (Nuclear Overhauser Effect Spectroscopy)

Select the N-Methyl resonance (~3.7 ppm) for irradiation.

Positive Result (1,5-isomer): You will observe a strong NOE enhancement of the phenyl

ortho-protons (~7.3-7.5 ppm).

Negative Result (1,3-isomer): No enhancement of aromatic protons. You may see

enhancement of the Pyrazole H-4 (if amine wasn't there) or H-5, but in this molecule,

position 4 is substituted.

Regiochemistry Determination
(NOESY Experiment)

Irradiate N-Me Signal
(~3.7 ppm)

Observe Aromatic Region
(7.0 - 8.0 ppm)

NOE Signal at Phenyl-H (Ortho)
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(Target Structure)
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Click to download full resolution via product page
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Figure 2: Decision tree for distinguishing the 1,5-isomer from the 1,3-isomer using NOESY.

B. Mass Spectrometry (MS)
Method: UPLC-MS (ESI+)

Parent Ion: Look for [M+H]⁺ at m/z 252.0 and 254.0.

Isotope Pattern: The presence of one bromine atom dictates a 1:1 intensity ratio between the

M and M+2 peaks.

If the ratio is not 1:1, suspect contamination or dechlorination.

If the mass is M+41 (Acetonitrile adduct), adjust ionization parameters (increase cone

voltage).

Physicochemical Profiling
For drug development applications, early profiling of the solid state and solution properties is

essential.
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Parameter Method
Expected/Typical
Value

Relevance

pKa (Amine)
Potentiometric

Titration
~3.5 - 4.5

The 4-aminopyrazole

is weakly basic due to

conjugation with the

electron-rich pyrazole

ring.

LogP
HPLC (Reverse

Phase)
2.2 - 2.8

Moderate lipophilicity;

suitable for oral drug

fragments.

Solubility
Kinetic (DMSO stock

into PBS)
Low in neutral buffer

Likely requires

formulation

(acidification) or

organic co-solvent for

bioassays.

Appearance Visual Off-white to tan solid

Amines are prone to

oxidation; color

darkening indicates

instability.

Experimental Protocols
Protocol 1: HPLC Purity Method (Reverse Phase)

Column: C18 (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

Mobile Phase A: Water + 0.1% Formic Acid (or TFA).

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 8 minutes.

Detection: UV at 254 nm (aromatic) and 220 nm (amide/amine absorption).

Pass Criteria: >95% Area Under Curve (AUC).
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Note: The 1,3-isomer impurity typically elutes later than the 1,5-isomer on standard C18

columns due to the more planar/less sterically crowded conformation allowing better

interaction with the stationary phase.

Protocol 2: Stability Handling
Storage: -20°C under inert atmosphere (Argon/Nitrogen).

Sensitivity: Primary aromatic amines can oxidize to diazo species or azo-dimers upon

prolonged exposure to air/light.

Safety (SDS Highlight): Treat as a potential skin sensitizer and toxic by ingestion (typical for

aminopyrazoles).

Functional Verification (Derivatization)
To certify the compound's quality for medicinal chemistry campaigns, a "Use Test" is

recommended.

Test Reaction: Standard Amide Coupling

React 10 mg of 5-(3-Bromophenyl)-1-methyl-1H-pyrazol-4-amine with Benzoyl Chloride

(1.1 eq) and Pyridine (2 eq) in DCM.

Monitor: TLC or LCMS.

Success Criteria: Complete conversion to the amide within 1 hour.

Failure Mode: If conversion is sluggish, the amine may be protonated (salt form) or the

steric bulk of the 5-phenyl ring is hindering the 4-position (rare, but possible with very

bulky acylating agents).

References
Regiochemistry of Pyrazoles: Elguero, J. et al. "Pyrazoles." Comprehensive Heterocyclic
Chemistry II, Elsevier, 1996. (Foundational text on distinguishing 1,3 vs 1,5 isomers via
NMR).
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NMR Methodology: Claridge, T. D. W.[1] High-Resolution NMR Techniques in Organic

Chemistry. Elsevier, 2016. (Source for NOESY/HMBC protocols).

Synthesis of 4-Aminopyrazoles: Behr, L. C. "Pyrazoles, Pyrazolines, Pyrazolidines, Indazoles
and Condensed Rings." The Chemistry of Heterocyclic Compounds, Wiley, 2008.
(Background on nitro-reduction routes).

General Characterization: "Standard Practice for Proton Nuclear Magnetic Resonance

Spectroscopy." ASTM E386. (Standard for reporting NMR data).[2][3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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